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Compound of Interest

Compound Name: 4-Nitrobenzene-1,3-diol

Cat. No.: B181639 Get Quote

Essential Safety and Handling Guide for 4-
Nitrobenzene-1,3-diol
This guide provides crucial safety and logistical information for handling 4-Nitrobenzene-1,3-
diol in a laboratory setting. The following procedures are based on the hazardous properties of

the closely related compound, nitrobenzene, and are intended to ensure the safety of

researchers, scientists, and drug development professionals.

Note: A specific Safety Data Sheet (SDS) for 4-Nitrobenzene-1,3-diol was not available at the

time of this writing. The information presented here is based on the known hazards of

nitrobenzene. It is imperative to consult the specific SDS for 4-Nitrobenzene-1,3-diol once it

becomes available and to conduct a thorough risk assessment before commencing any work.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 4-Nitrobenzene-1,3-diol, a stringent personal protective equipment (PPE)

regimen is mandatory to prevent exposure. This compound is presumed to be toxic if inhaled,

ingested, or absorbed through the skin, and may have carcinogenic and reproductive toxicity

effects.[1][2]

Engineering Controls:
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Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[1]

An eyewash station and safety shower must be readily accessible in the immediate vicinity of

the handling area.[1][3]

Personal Protective Equipment (PPE) Summary:

PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[1]

[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Safety equipment

manufacturers recommend Viton, Butyl Rubber,

and Polyvinyl Alcohol as protective materials for

nitrobenzene.[4]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1] Follow OSHA respirator

regulations found in 29 CFR 1910.134.

Protective Clothing

Wear a lab coat, closed-toe shoes, and long

pants. For larger spills, a gas-tight suit may be

necessary.[3]

Operational Plan for Handling
A systematic approach is essential for the safe handling of 4-Nitrobenzene-1,3-diol from

receipt to disposal.

1. Preparation and Handling:
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Before use, ensure all safety precautions have been read and understood.[1]

Handle the compound within a chemical fume hood.[1]

Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1]

Prevent contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

2. Storage:

Store in a locked, dry, cool, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][5]

Store away from incompatible materials such as reducing agents, acids, bases, and alkali

metals.[1]

Disposal Plan
Proper disposal of 4-Nitrobenzene-1,3-diol and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Disposal: Dispose of the contents and container to an approved waste disposal plant.

[1] This may involve incineration in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Spill Cleanup:

In case of a spill, evacuate the area and remove all sources of ignition.[1]

Wear appropriate personal protective equipment as outlined above.[6]

Absorb the spill with an inert absorbent material such as sand, earth, or vermiculite.[6]
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Collect the absorbed material into a suitable, closed container for disposal.[1][6]

Do not allow the substance to enter drains or sewer systems.[5]

Exposure Limits
The following exposure limits are for nitrobenzene and should be considered as a guideline for

4-Nitrobenzene-1,3-diol.

Organization Exposure Limit (Time-Weighted Average)

OSHA PEL 1 ppm (8-hour)[4]

NIOSH REL 1 ppm (10-hour)[4]

ACGIH TLV 1 ppm (8-hour)[4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Nitrobenzene-
1,3-diol.
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Caption: Workflow for the safe handling of 4-Nitrobenzene-1,3-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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